5-(2,5-Dimethyl-1H-pyrrol-1-yl)-1-methyl-1H-pyrazole
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Overview
Description
5-(2,5-Dimethyl-1H-pyrrol-1-yl)-1-methyl-1H-pyrazole (abbreviated as 5-MMP) is a heterocyclic compound derived from pyrrole and pyrazole. It is a highly reactive organic compound, which has been widely studied in the fields of organic synthesis, medicinal chemistry and pharmaceuticals. 5-MMP is of particular interest due to its potential applications in laboratory experiments and scientific research.
Scientific Research Applications
Antibacterial Activity
Compounds with a similar structure have been synthesized and evaluated for their antibacterial activity . Some of these compounds have shown strong antibacterial properties . This suggests that “5-(2,5-Dimethyl-1H-pyrrol-1-yl)-1-methyl-1H-pyrazole” could potentially be used in the development of new antibacterial drugs.
Antitubercular Activity
In addition to their antibacterial properties, some of these compounds have also demonstrated antitubercular properties . This indicates a potential application of “5-(2,5-Dimethyl-1H-pyrrol-1-yl)-1-methyl-1H-pyrazole” in the treatment of tuberculosis.
Enzyme Inhibition
These compounds have been tested for in vitro inhibition of enoyl ACP reductase and DHFR enzymes . The majority of the synthesized molecules exhibited appreciable action against these enzymes . This suggests that “5-(2,5-Dimethyl-1H-pyrrol-1-yl)-1-methyl-1H-pyrazole” could be used in the development of enzyme inhibitors.
Organocatalysis
Pyrrole derivatives have been used in organocatalytic approaches for the synthesis of diverse structural scaffolds . This suggests that “5-(2,5-Dimethyl-1H-pyrrol-1-yl)-1-methyl-1H-pyrazole” could potentially be used in organocatalysis.
Pharmaceutical Applications
Pyrrole subunit has diverse applications in therapeutically active compounds including fungicides, antibiotics, anti-inflammatory drugs, cholesterol reducing drugs, and antitumor agents . This suggests that “5-(2,5-Dimethyl-1H-pyrrol-1-yl)-1-methyl-1H-pyrazole” could have a wide range of pharmaceutical applications.
Material Science Application
Pyrrole derivatives have been used in the synthesis of many natural products and material science applications . This suggests that “5-(2,5-Dimethyl-1H-pyrrol-1-yl)-1-methyl-1H-pyrazole” could potentially be used in material science applications.
Mechanism of Action
Target of Action
The primary targets of 5-(2,5-Dimethyl-1H-pyrrol-1-yl)-1-methyl-1H-pyrazole are Enoyl ACP Reductase and Dihydrofolate Reductase (DHFR) enzymes . These enzymes play crucial roles in bacterial fatty acid synthesis and folate metabolism, respectively .
Mode of Action
The compound interacts with its targets through binding interactions . It inhibits the activity of both Enoyl ACP Reductase and DHFR enzymes . The inhibition of these enzymes disrupts the normal metabolic processes of the cells .
Biochemical Pathways
The compound affects the fatty acid synthesis and folate metabolism pathways . The inhibition of Enoyl ACP Reductase disrupts fatty acid synthesis, affecting the integrity and function of the cell membrane . On the other hand, the inhibition of DHFR disrupts folate metabolism, which is essential for DNA synthesis and cell division .
Result of Action
The compound’s action results in the suppression of cell growth and an increase in both cell-specific glucose uptake rate and the amount of intracellular adenosine triphosphate . Additionally, it suppresses the galactosylation on a monoclonal antibody, a critical quality attribute of therapeutic monoclonal antibodies .
Action Environment
The action, efficacy, and stability of the compound can be influenced by various environmental factors. For instance, the compound was found to enhance cell-specific productivity in batch cultures . .
properties
IUPAC Name |
5-(2,5-dimethylpyrrol-1-yl)-1-methylpyrazole |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H13N3/c1-8-4-5-9(2)13(8)10-6-7-11-12(10)3/h4-7H,1-3H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZRXGKXVZRTYNBJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(N1C2=CC=NN2C)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H13N3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
175.23 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
5-(2,5-Dimethyl-1H-pyrrol-1-YL)-1-methyl-1H-pyrazole |
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